4-(Acetylamino)phenyl 3-fluorobenzoate

• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol
• IUPAC Name: (4-acetamidophenyl) 3-fluorobenzoate
• InChI: InChI=1S/C15H12FNO3/c1-10(18)17-13-5-7-14(8-6-13)20-15(19)11-3-2-4-12(16)9-11/h2-9H,1H3,(H,17,18)
• InChI Key: PPHMUDXICMKHCI-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)F

Description

4-(Acetylamino)phenyl 3-fluorobenzoate is an ester derivative combining a 4-(acetylamino)phenyl group with a 3-fluorobenzoate moiety. The compound’s core structure features:

• Ester functional group: Imparts moderate polarity and hydrolytic lability compared to amides or sulfonamides.
• Acetylamino group: Contributes to hydrogen-bonding capacity and molecular recognition in biological systems.

Comparison with Similar Compounds

Comparison with Structural Analogues

Functional Group Variations: Ester vs. Sulfonamide/Hydrazide

3-Fluoro-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide (Compound 13)

• Functional groups : Sulfonyl (–SO₂–) and hydrazide (–CONHNH₂) groups replace the ester.
• Physical properties :
  • Melting point: 230–232°C (indicative of high polarity and strong intermolecular interactions).
  • FTIR: Peaks at 1666 cm⁻¹ (amide C=O) and 1157 cm⁻¹ (SO₂ stretching).
  • ¹H-NMR: Aromatic protons at δ 7.37–7.55 ppm and acetyl methyl at δ 2.07 ppm.
• Biological activity : Designed as an antitubercular agent, leveraging sulfonamide’s established role in targeting bacterial enzymes.

Comparison :

• Solubility: The ester group in 4-(Acetylamino)phenyl 3-fluorobenzoate likely reduces solubility in polar solvents compared to sulfonamide derivatives.
• Stability : Esters are more prone to hydrolysis than sulfonamides, affecting pharmacokinetics.
• Bioactivity : Sulfonamides (e.g., Compound 13) exhibit targeted antitubercular effects, while esters may act as prodrugs or have distinct mechanisms due to hydrolytic conversion to carboxylic acids.

Halogen Substitution Effects: Fluoro vs. Bromo

3-Bromo-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide (Compound 18)

• Substituent : Bromine (Br) replaces fluorine (F) at the 3-position.
• Impact :
  • Electron effects : Bromine’s weaker electronegativity compared to fluorine reduces electron-withdrawing effects, altering electronic distribution and reactivity.
  • Steric bulk : Bromine’s larger atomic radius may hinder molecular packing or enzyme binding.
  • Biological activity : Halogen type influences membrane permeability and target affinity; fluorine’s small size often enhances bioavailability.

Comparison :

• 3-Fluorobenzoate vs. 3-Bromobenzoate : Fluorine’s electronegativity enhances the ester’s stability against nucleophilic attack compared to bromine.
• Bioactivity: Fluorinated compounds (e.g., 4-(Acetylamino)phenyl 3-fluorobenzoate) may exhibit superior metabolic stability and target selectivity over brominated analogues.

Heterocyclic Derivatives from 4-(Acetylamino)phenyl Precursors

Thiadiazolo, Imidazole, and Pyridazinone Derivatives

• Synthesis: Derived from 4-[4-(acetylamino)phenyl]-2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-hydroxy-4-oxobutanoic acid.
• Properties :
  • Thiadiazolo : Sulfur-containing rings enhance π-stacking and metal-binding capacity.
  • Imidazole : Nitrogen-rich structure supports hydrogen bonding and catalytic roles.
• Bioactivity : Preliminary data suggest antimicrobial or enzyme-inhibitory activities, though mechanisms differ from ester/sulfonamide derivatives.

Comparison :

• Diversity in applications: Heterocycles (e.g., pyridazinones) offer modular scaffolds for drug design, while 4-(Acetylamino)phenyl 3-fluorobenzoate’s ester functionality may limit direct enzymatic interactions.
• Stability : Heterocycles with fused rings (e.g., imidazo-thiadiazoles) exhibit higher thermal stability than ester-based compounds.